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Introduction

Krypton-83m (83mKr), a metastable isomer of Krypton-83, has emerged as an essential
calibration source in low-energy particle physics experiments, particularly in the direct detection
of dark matter.[1] Its unique decay properties and inert nature make it an ideal tool for
calibrating detectors that rely on noble liquids like xenon and argon.[1][2] This document
provides detailed application notes and experimental protocols for the use of 83mKr in particle
physics experiments.

Application Notes
Key Properties and Advantages of 83mKr

83mKTr is produced from the electron capture decay of Rubidium-83 (83Rb).[3] Its application
as a calibration source stems from several key advantages:

e Low-Energy Monoenergetic Decays:83mKr decays via two sequential, low-energy
transitions, providing distinct calibration points close to the region of interest for WIMP
(Weakly Interacting Massive Particle) searches.[4][5]

 Homogeneous Distribution: As a noble gas, 83mKr can be introduced into the detector
medium and dispersed uniformly throughout the active volume, allowing for a full-volume, in-
situ calibration.[3][5]
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o Short Half-Life: The 1.83-hour half-life of 83mKr is long enough to allow for its distribution
throughout the detector but short enough to avoid long-term contamination of the ultra-low
background environment required for dark matter searches.[5][6]

o Coincident Decay Signature: The short-lived intermediate state in its decay scheme allows
for the identification of 83mKr events through coincidence, effectively suppressing
background noise.[3]

 Inert Nature: Being a noble gas, krypton does not readily react with detector components,
preserving the purity of the sensitive target material.[1]

Quantitative Data Summary

The decay of 83mKr provides two distinct energy depositions that are crucial for detector

calibration.

Property Value Reference
Parent Isotope 83Rb [3]

83Rb Half-life 86.2 days [1]

83mKr Half-life 1.83 hours [1]

Total Decay Energy 41.5 keV [1]12]

First Transition Energy 32.1 keV [2][4]
Second Transition Energy 9.4 keV [21[4]
Intermediate State Half-life 154 ns [1]

Applications in Particle Physics Experiments

83mKr has been a vital calibration tool for several leading particle physics experiments.
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Experiment Detector Medium

Key Applications of
83mKr

References

XENONI1T Ligquid Xenon

Position correction,
detector stability
monitoring,
L [31[5]
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time projection

chamber.

LUX/LUX-ZEPLIN

Ligquid Xenon
(L2)

Measurement of
temporal and spatial
variations in
scintillation and
. [1][7]
charge signals,
understanding the
electric field within the

TPC.

PandaX Ligquid Xenon

Detector calibration. [8]

DarkSide-50 Liquid Argon

Characterization of

low-energy response.

CENNS-10 Liquid Argon
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low-energy response,
measurement of

energy resolution.

Gaseous
KATRIN »
Tritium/Krypton

Precision
spectroscopy of
conversion electrons
to monitor high [O][10][11]
voltage stability and

determine neutrino-

mass bias.

Experimental Protocols
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Production and Preparation of the 83mKr Source

The 83mKr source is typically generated from the decay of 83Rb.

Methodology:

83Rb Production:83Rb is produced by bombarding natural krypton gas with a proton beam.
[8]

Source Trapping: The produced 83Rb atoms are trapped in a material from which the
daughter 83mKr can easily emanate. Zeolite molecular sieves are commonly used for this
purpose.[4][8] The 83Rb-loaded zeolite is then placed in a stainless-steel container (a
"source chamber" or "cartridge").

Source Chamber Preparation: To prevent zeolite particles from escaping, the chamber is
fitted with particulate filters (e.g., 0.2 um membrane filters).[8] The chamber is baked under
vacuum to remove any impurities before the 83Rb is introduced.

Injection of 83mKr into a Noble Liquid Detector

The gaseous 83mKTr is introduced into the detector's circulation system.

Methodology:

System Integration: The 83Rb/83mKr source chamber is integrated into the gas circulation
and purification system of the detector.

Gas Flow: A carrier gas, typically the same noble gas as the detector medium (xenon or
argon), is flowed through the source chamber.

Emanation and Transport: As the carrier gas passes through the zeolite, it picks up the
83mKr atoms that have emanated from the decaying 83Rb.

Injection: The 83mKr-laden gas is then directed into the main detector volume, where it
mixes with the target medium.[2] The flow rate and duration of the injection are controlled to
achieve the desired activity level for calibration.
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e Homogenization: The circulation system ensures that the 83mKr is distributed
homogeneously throughout the detector's active volume.[3]

Data Acquisition and Analysis for Calibration

Once the 83mKTr is in the detector, data is collected to perform the calibration.
Methodology:

Event Triggering: The detector's data acquisition system is triggered by the scintillation light
and/or ionization signals produced by the 83mKr decays.

Energy Spectrum: The energy of each event is reconstructed. The resulting spectrum will
show prominent peaks at 9.4 keV and 32.1 keV, as well as a sum peak at 41.5 keV.[2][4]

Spatial Reconstruction: For time projection chambers (TPCs), the location of each decay is
reconstructed in 3D. The uniform distribution of these events is used to map the detector's
response across its entire volume.

Corrections and Mapping: The data from the 83mKr calibration is used to:

o Correct for spatial variations in light collection and charge signal amplification.[7]
o Monitor the stability of the detector's response over time.[5]

o Characterize the electric field uniformity within the TPC.[7]

Background Subtraction: The short half-life of 83mKr allows for a clean "background” data
set to be taken shortly after the calibration run, once the 83mKr has decayed away.[5] This
allows for a precise subtraction of any steady-state backgrounds.

Visualizations
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Workflow for 83MKr calibration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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